![molecular formula C5H2ClF2N B1500341 2-Chloro-4,5-difluoropyridine CAS No. 511522-70-6](/img/structure/B1500341.png)
2-Chloro-4,5-difluoropyridine
Overview
Description
2-Chloro-4,5-difluoropyridine is a chemical compound with the molecular formula C5H2ClF2N . It is used in research and development .
Synthesis Analysis
The synthesis of this compound and similar compounds involves the use of organolithium reagents . For example, 2,5-difluoropyridine can be prepared by the deamination reaction of 2-hydrazino-3,6-difluropyridine in the presence of NaOH .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with chlorine and fluorine substituents . The presence of these strong electron-withdrawing substituents gives fluoropyridines interesting and unusual physical, chemical, and biological properties .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 149.53 .Scientific Research Applications
Microwave-Assisted Fluorination of Pyrroles
A study by Troegel and Lindel (2012) demonstrates the use of microwave-assisted fluorination in synthesizing fluorinated pyrrole-imidazole alkaloids. This research is significant for the development of novel organic compounds, where 2-Chloro-4,5-difluoropyridine could potentially play a role in similar fluorination processes (Troegel & Lindel, 2012).
Synthesis of Dioxole Pyridine Derivatives
Catalani, Paio, and Perugini (2010) researched the synthesis of 4-chloro-2,2-difluoro[1,3]dioxole[4,5-c]pyridine, a derivative of this compound, highlighting its potential in medicinal chemistry. This underlines the compound's utility in creating structurally diverse and potentially biologically active molecules (Catalani et al., 2010).
Regiochemically Flexible Substitutions
Schlosser, Bobbio, and Rausis (2005) explored the regioselectivity in substitutions of di-, tri-, and tetrahalopyridines, including compounds related to this compound. Their findings are crucial for understanding how to manipulate such compounds in chemical syntheses, which can lead to the creation of numerous derivatives for various applications (Schlosser et al., 2005).
Synthesis and Photophysical Evaluation
Hagimori, Nishimura, Mizuyama, and Shigemitsu (2019) conducted a study on the synthesis and photophysical evaluation of 2-methoxy- and 2-morpholino pyridine compounds, showcasing the use of pyridine derivatives, like this compound, in developing highly emissive fluorophores. This application is particularly relevant in materials science and sensor technology (Hagimori et al., 2019).
Fluoride-Bridged Polynuclear Complexes
Research by Thuesen et al. (2012) on fluoride-bridged {Ln2Cr2} polynuclear complexes highlights the significance of fluorinated pyridine derivatives in creating complex metal-organic structures. These findings could be pivotal in advancing the fields of molecular magnetism and coordination chemistry (Thuesen et al., 2012).
Safety and Hazards
2-Chloro-4,5-difluoropyridine is a flammable liquid and vapor. It is harmful if swallowed and harmful to aquatic life with long-lasting effects . Safety precautions include avoiding dust formation, avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
Future Directions
Fluoropyridines, including 2-Chloro-4,5-difluoropyridine, have potential applications in various fields due to their unique properties. They are used in the search for new agricultural products with improved physical, biological, and environmental properties . About 10% of the total sales of pharmaceuticals currently used for medical treatment are drugs containing a fluorine atom . The interest in the development of fluorinated chemicals has been steadily increasing .
Mechanism of Action
Target of Action
Fluoropyridines, in general, have been known to exhibit interesting and unusual physical, chemical, and biological properties . They are often used in the synthesis of various biologically active compounds .
Mode of Action
It’s known that fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . This could influence how 2-Chloro-4,5-difluoropyridine interacts with its targets.
Biochemical Pathways
Fluoropyridines are often used in the synthesis of various biologically active compounds , suggesting that they may play a role in a variety of biochemical pathways.
Pharmacokinetics
The presence of fluorine atoms in the compound could potentially influence its pharmacokinetic properties, as fluorine-containing substituents are commonly incorporated into various pharmaceuticals .
Result of Action
Given its use in the synthesis of various biologically active compounds , it’s likely that its action results in significant molecular and cellular effects.
properties
IUPAC Name |
2-chloro-4,5-difluoropyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2ClF2N/c6-5-1-3(7)4(8)2-9-5/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKHHRTHUHYUPCZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1Cl)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2ClF2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40663734 | |
Record name | 2-Chloro-4,5-difluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40663734 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.52 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
511522-70-6 | |
Record name | 2-Chloro-4,5-difluoropyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=511522-70-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-4,5-difluoropyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40663734 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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